(1,4-Dimethylpiperidin-2-yl)methanamine
Overview
Description
“(1,4-Dimethylpiperidin-2-yl)methanamine” is a chemical compound with the CAS Number: 1343855-94-6. It has a molecular weight of 142.24 and its IUPAC name is (1,4-dimethyl-2-piperidinyl)methanamine .
Molecular Structure Analysis
The InChI code for “(1,4-Dimethylpiperidin-2-yl)methanamine” is 1S/C8H18N2/c1-7-3-4-10(2)8(5-7)6-9/h7-8H,3-6,9H2,1-2H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
“(1,4-Dimethylpiperidin-2-yl)methanamine” has a molecular weight of 142.24 . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Biased Agonists for Serotonin Receptors
A study by Sniecikowska et al. (2019) presents novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine as "biased agonists" of serotonin 5-HT1A receptors. These compounds have been shown to preferentially stimulate ERK1/2 phosphorylation in rat cortex, exhibiting potent antidepressant-like activity (Sniecikowska et al., 2019).
Synthesis and Characterization in Chemistry
Zhai Zhi-we (2014) synthesized a novel 1, 3-Dithiolane Compound including N, N-dimethyl [(E)-(2-nitromethylene-1, 3-dithiolan-4-yl)] methanamine. This compound's structure was confirmed through NMR and X-ray diffractions, contributing to the field of organic chemistry (Zhai Zhi-we, 2014).
Antimicrobial Properties
Research by Vedavathi et al. (2017) explored urea and thiourea derivatives of (2′-(1H-tetrazol-5-yl)biphenyl-4-yl)methanamine, showing significant in vitro antibacterial and antifungal activities. This study adds value to the search for new antimicrobial agents (Vedavathi et al., 2017).
In Vivo Antitumor Activity
Mbugua et al. (2020) reported on new palladium and platinum complexes based on pyrrole Schiff bases, showing significant antitumor activity against various human cancer cell lines. This research opens new avenues in cancer therapy (Mbugua et al., 2020).
Selective Inactivation of MAO-B
Danzin et al. (1989) explored the alpha-silyl amines benzyl-dimethyl-silyl-methanamine and its derivatives as inhibitors of rat brain MAO-B. These findings suggest potential applications in neurology, particularly for Parkinson's disease treatment (Danzin et al., 1989).
properties
IUPAC Name |
(1,4-dimethylpiperidin-2-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2/c1-7-3-4-10(2)8(5-7)6-9/h7-8H,3-6,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQAOMMIAXLVXMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(C(C1)CN)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1,4-Dimethylpiperidin-2-yl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]pyridin-2-amine](/img/structure/B1428915.png)
![2-(2-methoxyethyl)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazin-3(2H)-one](/img/structure/B1428919.png)
![7,8-Difluoro-1H-benzo[D][1,3]oxazine-2,4-dione](/img/structure/B1428921.png)
![[4-(Trifluoromethyl)pyrimidin-2-YL]methanamine](/img/structure/B1428922.png)
